Cas no 1523541-79-8 (tert-butyl (2R,5S)-2,5-dimethylpiperazine-1-carboxylate hydrochloride)

• Product Name: tert-butyl (2R,5S)-2,5-dimethylpiperazine-1-carboxylate hydrochloride
• CAS No: 1523541-79-8
• MF: C₁₁H₂₃ClN₂O₂
• MW: 250.765522241592
• MDL: MFCD13191714
• CID: 4604004
• PubChem ID: 51051651
• Update Time: 2025-05-24

tert-butyl (2R,5S)-2,5-dimethylpiperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,5S)-1-Boc-2,5-dimethylpiperazine hydrochloride
• (2R,5S)-tert-Butyl 2,5-Dimethylpiperazine-1-carboxylate hydrochloride
• (2R,5S)-1-BOC-2,5-DIMETHYLPIPERAZINE HCL
• tert-Butyl trans-2,5-dimethylpiperazine-1-carboxylate hydrochloride
• tert-butyl (2R,5S)-2,5-dimethylpiperazine-1-carboxylate;hydrochloride
• tert-butyl (2R,5S)-2,5-dimethylpiperazine-1-carboxylate hydrochloride
• tert-butyl (2R,5S)-rel-2,5-dimethylpiperazine-1-carboxylate hydrochloride
• (2S,5R)-tert-Butyl 2,5-dimethyl
• 792969-69-8
• AS-34855
• AC-30977
• SCHEMBL20994295
• rel-(2R,5S)-tert-Butyl 2,5-dimethylpiperazine-1-carboxylate hydrochloride
• (2R,5S)-tert-butyl 2,5-dimethylpiperazine-1-car
• AKOS015924276
• tert-butyl(2R,5S)-2,5-dimethylpiperazine-1-carboxylatehydrochloride
• CS-0058602
• MFCD14705175
• 1523541-79-8
• MFCD13191714
• P17099

• MDL： MFCD13191714
• Inchi： 1S/C11H22N2O2.ClH/c1-8-7-13(9(2)6-12-8)10(14)15-11(3,4)5;/h8-9,12H,6-7H2,1-5H3;1H/t8-,9+;/m0./s1
• InChI Key： TWALJKZSNHQOBH-OULXEKPRSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1C[C@H](C)NC[C@H]1C)=O

Computed Properties

• Exact Mass: 250.1448057g/mol
• Monoisotopic Mass: 250.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl (2R,5S)-2,5-dimethylpiperazine-1-carboxylate hydrochloride

tert-butyl (2R,5S)-2,5-dimethylpiperazine-1-carboxylate hydrochloride (CAS No. 1523541-79-8): A Comprehensive Overview

The compound tert-butyl (2R,5S)-2,5-dimethylpiperazine-1-carboxylate hydrochloride, identified by its CAS number 1523541-79-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The specific stereochemistry and structural features of this molecule contribute to its unique pharmacological profile, making it a subject of considerable interest in both academic research and industrial development.

In recent years, there has been a growing emphasis on the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of tert-butyl (2R,5S)-2,5-dimethylpiperazine-1-carboxylate hydrochloride is particularly noteworthy, as the (2R,5S) configuration has been demonstrated to exhibit enhanced biological activity in various preclinical studies. This stereochemical specificity is a critical factor in its potential application as a lead compound or intermediate in the synthesis of novel therapeutic agents.

The pharmacological properties of this compound have been extensively studied in vitro and in vivo. Research indicates that it interacts with multiple neurotransmitter systems, including serotonin and dopamine pathways, which are implicated in a wide range of neurological and psychiatric disorders. The presence of the tert-butyl group and the dimethyl substitution pattern enhances the lipophilicity of the molecule, facilitating its penetration across the blood-brain barrier. This characteristic makes it a promising candidate for treating conditions such as depression, anxiety disorders, and neurodegenerative diseases.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic and pharmacodynamic properties of drug candidates. Molecular modeling studies on tert-butyl (2R,5S)-2,5-dimethylpiperazine-1-carboxylate hydrochloride have revealed insights into its binding interactions with target proteins. These studies suggest that the compound may exhibit high affinity for certain serotonin receptors, which could be leveraged for the development of next-generation antidepressants with improved selectivity and reduced toxicity.

The synthesis of this compound involves sophisticated organic reactions that highlight the expertise required in modern pharmaceutical chemistry. The key steps include stereoselective functionalization of the piperazine ring followed by protection-deprotection strategies to achieve the desired stereochemical configuration. The use of chiral auxiliaries or catalysts ensures high enantiomeric purity, which is crucial for pharmaceutical applications. Industrial-scale production requires stringent quality control measures to maintain consistency and purity throughout the manufacturing process.

Ongoing clinical trials are evaluating the safety and efficacy of derivatives based on the core structure of tert-butyl (2R,5S)-2,5-dimethylpiperazine-1-carboxylate hydrochloride. Preliminary results have shown encouraging signs in treating patients with refractory depression and other neuropsychiatric conditions. The compound's ability to modulate neurotransmitter activity without significant side effects makes it an attractive option for further clinical development. Regulatory agencies are closely monitoring these trials to ensure that new therapeutic agents meet stringent safety and efficacy standards before they reach market approval.

The role of this compound in drug discovery extends beyond its direct therapeutic applications. It serves as a valuable scaffold for designing novel molecules with enhanced pharmacological properties. By modifying specific functional groups or substituents, researchers can explore new chemical space and identify compounds with improved bioavailability, metabolic stability, and target specificity. This approach aligns with the growing trend toward personalized medicine, where individual patient profiles guide drug design and development.

In conclusion, tert-butyl (2R,5S)-2,5-dimethylpiperazine-1-carboxylate hydrochloride represents a significant contribution to modern pharmaceutical chemistry. Its unique stereochemistry, combined with its promising pharmacological profile, positions it as a key player in the development of next-generation therapeutics for neurological and psychiatric disorders. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in advancing patient care.